![molecular formula C10H11FN4 B1491602 [1-(3-fluoro-2-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine CAS No. 1251294-45-7](/img/structure/B1491602.png)
[1-(3-fluoro-2-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine
Overview
Description
“(3-fluoro-4-methylphenyl)methanamine” is a chemical compound with the CAS Number: 261951-67-1 . It has a molecular weight of 139.17 . It is in liquid form .
Molecular Structure Analysis
The InChI code for “(3-fluoro-4-methylphenyl)methanamine” is 1S/C8H10FN/c1-6-2-3-7 (5-10)4-8 (6)9/h2-4H,5,10H2,1H3 .Physical And Chemical Properties Analysis
“(3-fluoro-4-methylphenyl)methanamine” is a liquid at room temperature . Its molecular weight is 139.17 .Scientific Research Applications
Carbonic Anhydrase-II Inhibition
This compound has been studied for its potential as an inhibitor of the enzyme carbonic anhydrase-II . Inhibition of this enzyme is significant in the treatment of various conditions, including glaucoma, epilepsy, and altitude sickness. The triazole ring, a common feature in pharmaceuticals, contributes to the compound’s inhibitory activity, making it a candidate for drug development.
Forensic Science
Due to its structural similarity to certain psychoactive substances, [1-(3-fluoro-2-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine can be used as a reference material in forensic analysis . It helps in the identification and differentiation of substance analogs in legal cases involving new psychoactive substances (NPS).
Material Science
The triazole moiety is known for its application in material sciences . It can be incorporated into polymers or coatings to impart specific properties such as thermal stability, corrosion resistance, or to enhance the material’s mechanical strength.
Agrochemical Research
Compounds with a triazole core are often explored for their agrochemical potential . This particular compound could be investigated for its fungicidal or herbicidal properties, which could lead to the development of new pesticides or plant growth regulators.
Photostabilizers
Triazole derivatives are used as photostabilizers in various industrial applications . Research into [1-(3-fluoro-2-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine could explore its efficacy in protecting materials from degradation due to UV light exposure.
Analytical Chemistry
The compound’s unique structure makes it suitable for use as a standard in analytical chemistry . It can be used to calibrate instruments or validate methods in mass spectrometry, chromatography, or spectroscopy.
Safety and Hazards
properties
IUPAC Name |
[1-(3-fluoro-2-methylphenyl)triazol-4-yl]methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FN4/c1-7-9(11)3-2-4-10(7)15-6-8(5-12)13-14-15/h2-4,6H,5,12H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZEHZDCXJDOYSN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1F)N2C=C(N=N2)CN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FN4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1-(3-fluoro-2-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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